2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(4-methoxyphenethyl)acetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C21H21FN2O2S2/c1-26-19-8-4-15(5-9-19)10-11-23-20(25)12-18-14-28-21(24-18)27-13-16-2-6-17(22)7-3-16/h2-9,14H,10-13H2,1H3,(H,23,25)
• InChI Key: OJSCJNYJVGKDPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C21H21FN2O2S2
• Molecular Weight: 416.5 g/mol

Description

2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(4-methoxyphenethyl)acetamide, commonly known as FBTMT, is a synthetic compound that has garnered significant attention in the scientific community due to its potential applications in various fields. FBTMT belongs to the class of thiazole compounds and has a unique chemical structure that makes it a promising candidate for research in medicinal chemistry, pharmacology, and drug discovery.

Scientific Research Applications

Photosensitizer Development for Photodynamic Therapy

One study involves the synthesis and characterization of a zinc phthalocyanine derivative with potential applications in photodynamic therapy, a treatment method that utilizes light-sensitive compounds to kill cancer cells upon light activation. This compound exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a promising candidate for cancer treatment through Type II photosensitization mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Another study focused on the synthesis of novel acetamide derivatives and their evaluation for anti-inflammatory activity. This research highlights the potential of certain acetamide compounds to act as anti-inflammatory agents, suggesting their usefulness in the development of new treatments for inflammatory conditions (Sunder & Maleraju, 2013).

Antitumor Activity

Further research into benzothiazole derivatives has shown promising antitumor activity. These studies involve the synthesis of compounds with benzothiazole scaffolds and their evaluation against various cancer cell lines, indicating the potential of such compounds in cancer therapy. For example, a study on the synthesis of benzothiazole acylhydrazones as anticancer agents reveals that these compounds exhibit considerable anticancer activity, highlighting the versatility of benzothiazole derivatives in medicinal chemistry (Osmaniye et al., 2018).